Cas no 59845-58-8 (2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester)

2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester structure
59845-58-8 structure
Product Name:2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester
CAS No:59845-58-8
MF:C10H9FO2
MW:180.175666570663
CID:1617262
PubChem ID:1481672
Update Time:2025-04-21

2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester
    • methyl 3-(2-fluorophenyl)prop-2-enoate
    • HEGMSNMENPDWJB-UHFFFAOYSA-N
    • D84598
    • 59845-58-8
    • Methyl 2-fluorocinnamate
    • AKOS030240556
    • DTXSID60363229
    • Inchi: 1S/C10H9FO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-7H,1H3
    • InChI Key: HEGMSNMENPDWJB-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C=CC(=O)OC

Computed Properties

  • Exact Mass: 180.05867
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2-Propenoic acid, 3-(2-fluorophenyl)-, methyl ester Pricemore >>

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